Cas no 55989-11-2 (3-(2-chlorophenyl)piperidine)

• Product Name: 3-(2-chlorophenyl)piperidine
• CAS No: 55989-11-2
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD11047377
• CID: 350163
• PubChem ID: 24904173
• Update Time: 2025-06-08

3-(2-chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(2-chlorophenyl)-
• 3-(2-chlorophenyl)Piperidine
• EN300-1967863
• SCHEMBL3697519
• PZSJLLNAOQKJPI-UHFFFAOYSA-N
• AKOS006307098
• 3-(2-chloro-phenyl)-piperidine
• DTXSID801308419
• 55989-11-2
• FT-0742864
• 3-(2-chlorophenyl)piperidine

• MDL： MFCD11047377
• Inchi： 1S/C11H14ClN/c12-11-6-2-1-5-10(11)9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2
• InChI Key： PZSJLLNAOQKJPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CNCCC1

Computed Properties

• Exact Mass: 195.08162
• Monoisotopic Mass: 195.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 12.03

Additional information on 3-(2-chlorophenyl)piperidine

3-(2-chlorophenyl)piperidine: A Comprehensive Overview

The compound CAS No 55989-11-2, commonly referred to as 3-(2-chlorophenyl)piperidine, is a fascinating organic molecule with significant applications in various fields. This compound belongs to the class of piperidines, which are six-membered cyclic amines. The presence of the chlorine atom at the 2-position of the phenyl ring introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the importance of 3-(2-chlorophenyl)piperidine in medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive molecules with specific pharmacological properties. The compound's structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In terms of synthesis, 3-(2-chlorophenyl)piperidine can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. The use of advanced catalysts and reaction conditions has also contributed to the efficiency of these synthetic routes.

The physical properties of CAS No 55989-11-2 are well-documented. It is a crystalline solid with a melting point of approximately 105°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various chemical reactions and formulations.

Recent research has also focused on the biological activity of 3-(2-chlorophenyl)piperidine. Studies have shown that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and materials science.

In conclusion, CAS No 55989-11-2, or 3-(2-chlorophenyl)piperidine, is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as an important tool in modern chemical research.